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Compound of Interest

Compound Name: C24-Ceramide-d7

Cat. No.: B2829421 Get Quote

An In-depth Resource for Researchers and Drug
Development Professionals
Introduction

C24-Ceramide-d7 is the deuterated form of C24-Ceramide (N-lignoceroyl-D-erythro-

sphingosine), a ubiquitous sphingolipid in mammalian cells.[1][2] As a stable isotope-labeled

internal standard, C24-Ceramide-d7 is an indispensable tool for the accurate quantification of

its non-labeled counterpart in complex biological matrices using mass spectrometry-based

techniques.[1][3][4] This technical guide provides a comprehensive overview of the physical

properties of C24-Ceramide-d7, detailed experimental protocols for its application, and its role

in cellular signaling pathways.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of C24-Ceramide-d7 are summarized

below. These properties are essential for its proper handling, storage, and use in experimental

settings.
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Property Value Source

Synonyms

N-lignoceroyl-D-erythro-

sphingosine (d7), Cer(d18:1-

d7/24:0)

[1][4]

Molecular Formula C42H76D7NO3 [1][3]

Molecular Weight 657.16 g/mol [1][3]

CAS Number 1840942-15-5 [1][3]

Physical and Handling Data
Property Value Source

Appearance White to off-white solid/powder [1][3]

Purity >99% [1][5]

Solubility DMF: 0.15 mg/ml [4]

Chloroform: Slightly soluble [2]

Methanol: Slightly soluble [2]

Storage Temperature -20°C [1][3]

Shipping Conditions
Room temperature or on dry

ice
[1][3]

Experimental Protocols and Applications
The primary application of C24-Ceramide-d7 is as an internal standard for the quantitative

analysis of C24-Ceramide in biological samples by liquid chromatography-mass spectrometry

(LC-MS).[1][6] Its deuteration introduces a known mass shift without significantly altering its

chemical and physical behavior, allowing it to co-elute with the endogenous analyte and correct

for variations in sample preparation and instrument response.

General Protocol for Quantification of C24-Ceramide in
Plasma using LC-MS
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This protocol outlines a general workflow for the use of C24-Ceramide-d7 as an internal

standard. Specific parameters may need to be optimized for different sample types and

instrumentation.

Preparation of Internal Standard Stock Solution:

Dissolve C24-Ceramide-d7 powder in an appropriate organic solvent (e.g., ethanol,

methanol, or a chloroform:methanol mixture) to a known concentration (e.g., 1 mg/mL).

Store the stock solution at -20°C or -80°C.

Sample Preparation and Lipid Extraction:

Thaw plasma samples on ice.

Spike a known volume of plasma with a precise amount of the C24-Ceramide-d7 internal

standard solution.

Perform a lipid extraction using a standard method, such as a Bligh-Dyer or Folch

extraction, to isolate the lipid fraction from other plasma components.

Evaporate the organic solvent under a stream of nitrogen.

Reconstitute the dried lipid extract in a solvent compatible with the LC mobile phase.

LC-MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system.

Separate the lipids using a suitable chromatography column (e.g., a C18 reversed-phase

column).

Detect and quantify the parent and daughter ions for both endogenous C24-Ceramide and

the C24-Ceramide-d7 internal standard using multiple reaction monitoring (MRM).

Data Analysis:
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Calculate the peak area ratio of the endogenous C24-Ceramide to the C24-Ceramide-d7
internal standard.

Determine the concentration of the endogenous C24-Ceramide in the sample by

comparing this ratio to a standard curve generated with known concentrations of non-

labeled C24-Ceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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